6-Chloro-4-oxo-8-(pyrimidin-2-ylsulfanylmethyl)-4H-chromene-3-carbaldehyde

• IUPAC Name: 6-chloro-4-oxo-8-(pyrimidin-2-ylsulfanylmethyl)chromene-3-carbaldehyde
• InChI: InChI=1S/C15H9ClN2O3S/c16-11-4-9(8-22-15-17-2-1-3-18-15)14-12(5-11)13(20)10(6-19)7-21-14/h1-7H,8H2
• InChI Key: QGQVNGCAABFFQI-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=C(N=C1)SCC2=C3C(=CC(=C2)Cl)C(=O)C(=CO3)C=O
• Molecular Formula: C15H9ClN2O3S
• Molecular Weight: 332.8 g/mol

Description

6-Chloro-4-oxo-8-(pyrimidin-2-ylsulfanylmethyl)-4H-chromene-3-carbaldehyde, also known as CPSC, is a synthetic compound that belongs to the family of chromene derivatives. It has gained significant attention in scientific research due to its potential applications in various fields, including medicinal chemistry, molecular biology, and material science.

Scientific Research Applications

Antibacterial Activity

A study explored the antibacterial properties of newly synthesized derivatives, including compounds related to 6-Chloro-4-oxo-8-(pyrimidin-2-ylsulfanylmethyl)-4H-chromene-3-carbaldehyde. These compounds demonstrated significant inhibitory effects against various bacterial strains such as Escherichia coli, Staphylococcus aureus, and Enterobacter Cloacae, showcasing their potential as antimicrobial agents (Govori-Odai, Spahiu, & Haziri, 2007).

Synthesis of Novel Derivatives

Another study focused on the microwave-assisted synthesis of novel 2H-Chromene derivatives bearing phenylthiazolidinones, demonstrating their remarkable antimicrobial activity. This work underscores the versatility of chromene derivatives, such as 6-Chloro-4-oxo-8-(pyrimidin-2-ylsulfanylmethyl)-4H-chromene-3-carbaldehyde, in generating bioactive molecules through efficient synthetic routes (El Azab, Youssef, & Amin, 2014).

Multicomponent Reactions for New Compounds

Research into one-pot, three-component reactions involving cyclohexyl isocyanide has led to the synthesis of complex molecules, illustrating the compound's utility in constructing diverse molecular architectures with potential biological and chemical significance (Panja, Maiti, Drew, & Bandyopadhyay, 2011).

Catalyst-Free Synthesis Approaches

The catalyst-free synthesis of functionalized chromeno[4,3-b]pyridine derivatives underlines the environmental benefits and efficiency of developing new chemical entities without the need for metal catalysts, promoting greener chemistry practices (Zheng et al., 2017).